Cas no 1969263-21-5 (1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid)

1-(Prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid is a specialized organic compound featuring a tetrahydroquinoline core functionalized with both a carboxylic acid and an allyloxycarbonyl (Alloc) protecting group. The Alloc group is particularly useful in peptide synthesis and organic transformations due to its orthogonality to other protecting groups and its selective removal under mild conditions using palladium catalysis. The carboxylic acid moiety enhances reactivity, enabling further derivatization or conjugation. This compound is valuable in medicinal chemistry and materials science for constructing complex molecular architectures. Its structural features make it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, and functionalized heterocycles.
1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid structure
1969263-21-5 structure
Product Name:1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
CAS No:1969263-21-5
MF:C14H15NO4
MW:261.273204088211
CID:5638526
PubChem ID:106902015
Update Time:2025-05-19

1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
    • 1969263-21-5
    • EN300-28280958
    • 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
    • Inchi: 1S/C14H15NO4/c1-2-7-19-14(18)15-9-11(13(16)17)8-10-5-3-4-6-12(10)15/h2-6,11H,1,7-9H2,(H,16,17)
    • InChI Key: HPMOLVKBDVMTTP-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C(=O)OCC=C)C2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 261.10010796g/mol
  • Monoisotopic Mass: 261.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid Pricemore >>

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Additional information on 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid

Comprehensive Guide to 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (CAS No. 1969263-21-5)

1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (CAS No. 1969263-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their versatile applications in drug discovery and material science. With its unique structural features, including a carboxylic acid group and a prop-2-en-1-yloxy carbonyl moiety, this molecule serves as a valuable intermediate in synthetic chemistry.

The growing interest in 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a building block for bioactive molecules, including kinase inhibitors and anti-inflammatory compounds. The tetrahydroquinoline core is a common scaffold in many FDA-approved drugs, making derivatives like this one highly relevant in modern medicinal chemistry.

One of the key advantages of CAS No. 1969263-21-5 is its compatibility with various synthetic transformations. The presence of both a carboxylic acid and an allyloxy carbonyl group allows for selective modifications, enabling chemists to tailor the molecule for specific applications. This flexibility is particularly valuable in the design of small-molecule libraries for high-throughput screening in drug discovery programs.

Recent advancements in green chemistry have also highlighted the importance of compounds like 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid. Researchers are exploring eco-friendly synthetic routes to produce such intermediates with minimal environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic that resonates strongly with today's environmentally conscious consumers and investors.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating its use in the development of functional polymers and advanced coatings. The tetrahydroquinoline structure can impart unique electronic properties to materials, making them suitable for applications in organic electronics and optoelectronics. This multidisciplinary appeal makes CAS No. 1969263-21-5 a compound of interest across various scientific domains.

Quality control is a critical aspect when working with 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid. Reputable suppliers provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, ensuring researchers receive material of consistent quality. This is particularly important for pharmaceutical applications where impurity profiles can significantly impact biological activity.

Storage and handling recommendations for CAS No. 1969263-21-5 typically include protection from moisture and storage at controlled temperatures. While the compound doesn't fall under hazardous classifications, proper laboratory practices should always be followed when handling any chemical substance. Researchers should consult the material safety data sheet (MSDS) for specific guidance on handling and disposal.

The market for tetrahydroquinoline derivatives like this one is expected to grow steadily, driven by increasing R&D investment in pharmaceutical and specialty chemical sectors. Companies specializing in custom synthesis and contract research are particularly active in this space, offering tailored solutions for clients requiring specific derivatives or analogs of this core structure.

For researchers considering working with 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid, it's worth noting that several synthetic protocols have been published in recent literature. These methods typically involve multi-step organic synthesis with careful control of reaction conditions to ensure good yields and purity. The compound's synthetic accessibility contributes to its popularity as a research tool.

In conclusion, 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (CAS No. 1969263-21-5) represents an important building block in modern chemical research. Its versatility, combined with the growing interest in tetrahydroquinoline-based compounds, ensures its continued relevance across multiple scientific disciplines. As research progresses, we can expect to see new applications emerge for this interesting molecule in both life sciences and materials development.

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